Cas no 31656-92-5 (1-azido-2-methylbenzene)

1-azido-2-methylbenzene Properties

Names and Identifiers

• Benzene,1-azido-2-methyl-
• 1-Azido-2-methylbenzene
• 2-AZIDOTOLUENE SOLUTION
• o-Azidotoluene
• o-Tolyl azide
• Toluene, o-azido-
• 1-Azido-2-methylbenzene solution
• 2-Methylphenyl azide solution
• o-Tolyl azide solution
• F2157-0463
• 31656-92-5
• Benzene, 1-azido-2-methyl-
• SCHEMBL13773364
• DTXSID60185549
• 2-Azido-toluol
• LS-12248
• AKOS009384806
• EN300-112611
• ALBB-032793
• STL192404
• +Expand

• MDL： MFCD11650571
• InChIKey： ZKGVLNVASIPVAU-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H7N3/c1-6-4-2-3-5-7(6)9-10-8/h2-5H,1H3
• SMILES： N(C1C=CC=CC=1C)=[N+]=[N-]

Computed Properties

• Exact Mass: 133.06411
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 133.064
• Heavy Atom Count: 10
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 14.4Ų

Experimental Properties

• PSA: 48.76
• Refractive Index: 1.5341 (estimate)
• Boiling Point: 235.67°C (rough estimate)
• Melting Point: <-10.15°C
• Flash Point: Fahrenheit: -27.4 ° f
  Celsius: -33 ° c
  
• Color/Form: ~0.5 M in tert-butyl methyl ether
• Density: 1.0648